Cas no 123511-52-4 (1H-Benzimidazole-2-carboxaldehyde,1,6-dimethyl-)

• Product Name: 1H-Benzimidazole-2-carboxaldehyde,1,6-dimethyl-
• CAS No: 123511-52-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 105355
• Update Time: 2022-09-22

1H-Benzimidazole-2-carboxaldehyde,1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,1,6-dimethyl-
• 1H-Benzimidazole-2-carboxaldehyde,1,6-dimethyl-(9CI)
• 1H-Benzimidazole-2-carboxaldehyde, 1,6-dimethyl-

• Inchi： 1S/C10H10N2O/c1-7-3-4-8-9(5-7)12(2)10(6-13)11-8/h3-6H,1-2H3
• InChI Key： CVSQCODIVZYXBF-UHFFFAOYSA-N
• SMILES： C1(C=O)N(C)C2=CC(C)=CC=C2N=1

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9A^2